Cas no 1502118-54-8 (1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine)
1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine
- EN300-1804246
- 1502118-54-8
- [1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine
-
- Inchi: 1S/C11H14FNO/c1-14-10-6-8(12)2-3-9(10)11(7-13)4-5-11/h2-3,6H,4-5,7,13H2,1H3
- InChI Key: PRQVVJONPAFMSH-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)OC)C1(CN)CC1
Computed Properties
- Exact Mass: 195.105942232g/mol
- Monoisotopic Mass: 195.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.2Ų
1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1804246-0.05g |
[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine |
1502118-54-8 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1804246-0.1g |
[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine |
1502118-54-8 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1804246-0.25g |
[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine |
1502118-54-8 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1804246-0.5g |
[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine |
1502118-54-8 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1804246-1.0g |
[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine |
1502118-54-8 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1804246-2.5g |
[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine |
1502118-54-8 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1804246-5.0g |
[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine |
1502118-54-8 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1804246-10.0g |
[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine |
1502118-54-8 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1804246-1g |
[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine |
1502118-54-8 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1804246-5g |
[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]methanamine |
1502118-54-8 | 5g |
$3687.0 | 2023-09-19 |
1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine
Comprehensive Overview of 1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 1502118-54-8)
1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 1502118-54-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropylmethanamine core and 4-fluoro-2-methoxyphenyl substitution, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.
The growing interest in 1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine aligns with current trends in precision medicine and targeted therapy. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being explored for their potential to address unmet medical needs. Its fluorinated aromatic and methoxy groups are key features that enhance its metabolic stability and binding affinity, making it a promising candidate for further investigation.
One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine?" Synthetic chemists have developed multiple pathways to produce this molecule, often starting from 4-fluoro-2-methoxybenzaldehyde or its derivatives. The incorporation of the cyclopropyl ring is typically achieved through cyclopropanation reactions, followed by functional group transformations to introduce the methanamine moiety. These methods are continually optimized to improve yield and purity.
Another area of interest is the pharmacokinetic properties of 1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine. Researchers are investigating its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its viability as a drug candidate. The presence of the fluoro substituent is known to influence these properties, often leading to enhanced membrane permeability and prolonged half-life. These characteristics are critical in the early stages of drug development, where optimizing bioavailability is a primary goal.
In addition to its pharmaceutical potential, 1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine is also studied in the context of neuroscience and central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic nature, makes it a subject of interest for treating conditions such as depression, anxiety, and neurodegenerative diseases. This aligns with the increasing global focus on mental health and the search for novel therapeutic agents.
From a regulatory perspective, 1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine is not classified as a controlled substance, which facilitates its use in academic and industrial research. However, researchers must adhere to ethical guidelines and safety protocols when handling this compound. Its structural complexity and functional diversity make it a valuable tool for exploring new chemical spaces in medicinal chemistry.
The compound's relevance extends to computational chemistry and molecular modeling, where it is used to validate docking algorithms and predict binding interactions. With the rise of artificial intelligence (AI) in drug discovery, 1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine serves as a test case for machine learning models aimed at accelerating the identification of bioactive molecules. This intersection of chemistry and technology is a hot topic in contemporary research.
In summary, 1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 1502118-54-8) is a multifaceted compound with broad applications in drug development, neuroscience, and computational chemistry. Its unique structural features and potential therapeutic benefits make it a subject of ongoing research, reflecting the dynamic nature of modern scientific inquiry. As the demand for innovative treatments grows, this compound is poised to play a pivotal role in advancing medical science.
1502118-54-8 (1-(4-fluoro-2-methoxyphenyl)cyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)